Cas no 1356016-33-5 (5-CHLORO-3-METHYLTHIENO3,2-BPYRIDINE)

• Product Name: 5-CHLORO-3-METHYLTHIENO3,2-BPYRIDINE
• CAS No: 1356016-33-5
• MF: C₈H₆ClNS
• MW: 183.657939434052
• MDL: MFCD21607352
• CID: 2771480
• PubChem ID: 58056215
• Update Time: 2025-10-21

5-CHLORO-3-METHYLTHIENO3,2-BPYRIDINE Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-3-METHYLTHIENO3,2-BPYRIDINE
• DB-085155
• 5-chloro-3-methyl-thieno[3,2-b]pyridine
• CS-0334339
• 1356016-33-5
• AKOS027251514
• MFCD21607352
• DTXSID20728714
• KYCHABLSTDGOLI-UHFFFAOYSA-N
• AS-36466
• SCHEMBL358942
• 5-CHLORO-3-METHYLTHIENO[3,2-B]PYRIDINE

• MDL： MFCD21607352
• Inchi： 1S/C8H6ClNS/c1-5-4-11-6-2-3-7(9)10-8(5)6/h2-4H,1H3
• InChI Key： KYCHABLSTDGOLI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(C)=CS2)N=1

Computed Properties

• Exact Mass: 182.9909481g/mol
• Monoisotopic Mass: 182.9909481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 5-CHLORO-3-METHYLTHIENO3,2-BPYRIDINE

Introduction to 5-CHLORO-3-METHYLTHIENO[3,2-BPYRIDINE] (CAS No. 1356016-33-5)

5-CHLORO-3-METHYLTHIENO[3,2-BPYRIDINE], identified by its Chemical Abstracts Service (CAS) number 1356016-33-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the thiophene and pyridine class of molecules, which are well-documented for their role in various medicinal applications. The presence of both chlorine and methyl substituents on the thiophene ring introduces specific electronic and steric characteristics that make this molecule a promising candidate for further investigation.

The structural framework of 5-CHLORO-3-METHYLTHIENO[3,2-BPYRIDINE] consists of a fused thiophene and pyridine ring system, which is a common motif in many bioactive compounds. The chlorine atom at the 5-position and the methyl group at the 3-position contribute to the molecule's overall reactivity and interaction with biological targets. Such structural features are often exploited in drug design to enhance binding affinity and selectivity. The compound's ability to modulate biological pathways makes it an intriguing subject for pharmacological studies.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. 5-CHLORO-3-METHYLTHIENO[3,2-BPYRIDINE] has been studied for its potential role in inhibiting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. The compound's dual functionality, arising from its thiophene-pyridine core, allows it to engage with multiple biological targets simultaneously, which is a key strategy in the development of multi-target drugs.

One of the most compelling aspects of 5-CHLORO-3-METHYLTHIENO[3,2-BPYRIDINE] is its ability to act as a scaffold for further derivatization. Researchers have explored various chemical modifications to optimize its pharmacological properties. For instance, introducing additional functional groups or altering the substitution patterns can lead to compounds with enhanced efficacy or reduced toxicity. These modifications are guided by computational modeling and experimental data to predict how changes in structure will affect biological activity.

The synthesis of 5-CHLORO-3-METHYLTHIENO[3,2-BPYRIDINE] involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to construct the complex ring system efficiently. The synthesis process is optimized to ensure high yield and purity, which are critical for subsequent pharmacological testing.

Recent studies have highlighted the potential of 5-CHLORO-3-METHYLTETRAHYDROBENZOTHIAZOLO[3,4-b]PYRIDINE, a derivative of 5-CHLORO-3-METHYLTHIENO[3,2-BPYRIDINE], as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in diseases like cancer. By inhibiting specific kinases, these derivatives can disrupt abnormal signaling cascades that contribute to disease progression. Preliminary results from in vitro studies suggest that 5-CHLORO-3-METHYLTETRAHYDROBENZOTHIAZOLO[3,4-b]PYRIDINE exhibits potent activity against several kinases, making it a promising lead compound for further development.

The pharmacokinetic properties of 5-CHLORO-3-METHYLTHIENO[3,2-BPYRIDINE] are also under investigation to ensure its suitability for therapeutic use. Factors such as solubility, stability, and metabolic clearance are critical determinants of a drug's efficacy and safety profile. Researchers are employing advanced analytical techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to study these properties in detail. Understanding these parameters helps in designing formulations that maximize bioavailability and minimize side effects.

The potential applications of 5-CHLORO-3-METHYLTHIENO[3,2-BPYRIDINE] extend beyond oncology. Its structural features make it a versatile scaffold for developing compounds targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. These conditions involve complex pathological processes that may be amenable to intervention by small-molecule inhibitors like 5-CHLORO-3-METHYLTHIENO[3,2-BPYRIDINE]. Ongoing research aims to identify new therapeutic targets and validate the compound's efficacy in preclinical models.

In conclusion, 5-Chloro - 35 - Methylthieno [ 35 - Bpyridine (CAS No .1356016 -33 - 5 ) represents an exciting opportunity for pharmaceutical innovation . Its unique structure , coupled with promising preclinical data , positions it as a valuable candidate for further development . As research continues , we can expect more insights into its potential applications across various therapeutic areas . The collaborative efforts of chemists , biologists , and pharmacologists will be essential in translating this promising compound into effective treatments for human diseases .